Cas no 119911-68-1 (HCGRP-(8-37))

• Product Name: HCGRP-(8-37)
• CAS No: 119911-68-1
• MF: C₁₃₉H₂₃₀N₄₄O₃₈
• MW: 3125.58552980423
• CID: 146100
• PubChem ID: 329774752
• Update Time: 2025-06-08

HCGRP-(8-37) Chemical and Physical Properties

Names and Identifiers

• 8-37-a-Calcitonin gene-related peptide(human)
• Calcitonin Gene Related Peptide Fragment 8-37 human
• Calcitonin Gene Related Peptide
• CalcitoninGeneRelatedPeptide(8-37),human
• CGRP 8-37 (human)
• Human α-CGRP (8-37)
• α-CGRP (8-37) (human)
• α-CGRP (8-37) (human) Calcitonin Gene-Related Peptide I (8-37) (human), CGRP-I (8-37) (human)
• ALA-CYS-ASN-THR-ALA-THR-CYS-VAL-THR-HIS-ARG-LEU-ALA-ASP-PHE-LEU-SER-ARG-SER-GLY-GLY-VAL-GLY-LYS-ASN-ASN-PHE-VAL-PRO-THR-ASN-VAL-GLY-SER-LYS-ALA-PHE-NH2: ACNTATCVTHRLADFLSRSGGVGKNNFVPTNVGSKAF-NH2DISULFIDE BRIDGE CYS2-CYS7
• CGRP-I 8-37
• CGRP-I 8-37,HUMAN
• FBHuman
• VAL-THR-HIS-ARG-LEU-ALA-GLY-LEU-LEU-SER-ARG-SER-GLY-GLY-VAL-VAL-LYS-ASN-ASN-PHE-VAL-PRO-THR-ASN-VAL-GLY-SER-LYS-ALA-PHE-NH2
• α-CGRP 8-37, FBHuman Calcitonin Gene Related Peptide (8-37), human
• Α-CGRP 8-37
• FBHUMANCALCITONIN GENE RELATED PEPTIDE (8-37)
• HUMAN
• HCGRP-(8-37)
• Human CGRP(8-37)
• Hcgrp (8-37)
• alpha-Cgrp (8-37)
• CGRP (8-37), HUMAN
• CGRP (HUMAN, 8-37)
• Val(8)-Phe(37)-cgrp
• CGRP-I 8-37, HUMAN
• h alpha-CGRP8-37
• BDBM50000743
• CGRP (8-37)
• VTHRLAGLLSRSGGVVKNNFVPTNVGSKAF-NH2
• 119911-68-1
• CHEMBL525571
• [Thr-His-Arg-Leu-Ala-Gly-Leu-Leu-Ser-Arg-Ser-Gly-Gly-Val-Val-Lys-Asn-Asn-Phe-Val-Pro-Thr-Asn-Val-Gly-Ser-Lys-Ala-Phe-NH2] hC
• alpha-CGRP (8-37) (human)
• NCGC00167246-01
• CGRP-(8-37)
• CGRP8-37
• calcitoningene-relatedpeptide(8-37
• Alpha-CGRP (8-37) (human) trifluoroacetate salt
• calcitonin gene related peptide*fragment 8-37 hum
• A-CGRP (8-37) (HUMAN)
• 8-Val-37-Phe-calcitonin gene-related peptide

• MDL： MFCD00133153
• Inchi： 1S/C139H230N44O38/c1-66(2)48-86(161-102(193)60-155-113(197)74(17)159-120(204)87(49-67(3)4)168-118(202)83(40-31-45-152-138(147)148)163-123(207)90(53-80-57-151-65-158-80)173-136(220)111(77(20)188)182-131(215)105(145)69(7)8)121(205)169-88(50-68(5)6)122(206)176-96(64-186)129(213)165-84(41-32-46-153-139(149)150)119(203)175-94(62-184)115(199)156-58-101(192)154-59-104(195)177-107(71(11)12)134(218)179-108(72(13)14)133(217)166-82(39-28-30-44-141)117(201)171-91(54-98(142)189)125(209)172-92(55-99(143)190)124(208)170-89(52-79-36-25-22-26-37-79)126(210)180-109(73(15)16)137(221)183-47-33-42-97(183)130(214)181-110(76(19)187)135(219)174-93(56-100(144)191)127(211)178-106(70(9)10)132(216)157-61-103(194)162-95(63-185)128(212)164-81(38-27-29-43-140)116(200)160-75(18)114(198)167-85(112(146)196)51-78-34-23-21-24-35-78/h21-26,34-37,57,65-77,81-97,105-111,184-188H,27-33,38-56,58-64,140-141,145H2,1-20H3,(H2,142,189)(H2,143,190)(H2,144,191)(H2,146,196)(H,151,158)(H,154,192)(H,155,197)(H,156,199)(H,157,216)(H,159,204)(H,160,200)(H,161,193)(H,162,194)(H,163,207)(H,164,212)(H,165,213)(H,166,217)(H,167,198)(H,168,202)(H,169,205)(H,170,208)(H,171,201)(H,172,209)(H,173,220)(H,174,219)(H,175,203)(H,176,206)(H,177,195)(H,178,211)(H,179,218)(H,180,210)(H,181,214)(H,182,215)(H4,147,148,152)(H4,149,150,153)/t74-,75-,76+,77+,81-,82-,83-,84-,85-,86-,87-,88-,89-,90-,91-,92-,93-,94-,95-,96-,97-,105-,106-,107-,108-,109-,110-,111-/m0/s1
• InChI Key： NDACAFBDTQIYCQ-YVQXRMNASA-N
• SMILES： O=C([C@H](C(C)C)NC([C@H](CC1C=CC=CC=1)NC([C@H](CC(N)=O)NC([C@H](CC(N)=O)NC([C@H](CCCCN)NC([C@H](C(C)C)NC([C@H](C(C)C)NC(CNC(CNC([C@H](CO)NC([C@H](CCCNC(=N)N)NC([C@H](CO)NC([C@H](CC(C)C)NC([C@H](CC(C)C)NC(CNC([C@H](C)NC([C@H](CC(C)C)NC([C@H](CCCNC(=N)N)NC([C@H](CC1=CN=CN1)NC([C@H]([C@@H](C)O)NC([C@H](C(C)C)N)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)N1CCC[C@H]1C(N[C@H](C(N[C@H](C(N[C@H](C(NCC(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N)=O)CC1C=CC=CC=1)=O)C)=O)CCCCN)=O)CO)=O)=O)C(C)C)=O)CC(N)=O)=O)[C@@H](C)O)=O

Computed Properties

• Exact Mass: 3123.74000
• Monoisotopic Mass: 3123.7417691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 47
• Hydrogen Bond Acceptor Count: 82
• Heavy Atom Count: 221
• Rotatable Bond Count: 133
• Complexity: 7180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 28
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -9.3
• Topological Polar Surface Area: 1340Ų

Experimental Properties

• Color/Form: White powder
• Density: 1.46±0.1 g/cm3 (20 ºC 760 Torr),
• PSA: 1339.16000
• LogP: 1.11560
• Solubility: Not determined

HCGRP-(8-37) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：Powder -80°C 2 years   -20°C 1 year In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides
• Other Chemical Reagents

Additional information on HCGRP-(8-37)

HCGRP-(8-37): A Comprehensive Overview of CAS No. 119911-68-1

HCGRP-(8-37), also known by its CAS number 119911-68-1, is a synthetic peptide that has gained significant attention in the field of chemical biology and pharmacology. This compound is a fragment of the human calcitonin gene-related peptide (CGRP), which plays a crucial role in various physiological processes, including vasodilation, pain modulation, and inflammation. The specific fragment HCGRP-(8-37) has been extensively studied for its potential therapeutic applications, particularly in the treatment of migraine and other pain-related conditions.

The structure of HCGRP-(8-37) consists of 30 amino acids, starting from the 8th residue and ending at the 37th residue of the full-length CGRP. This peptide fragment retains many of the biological activities of the full-length CGRP but with potentially improved pharmacokinetic properties. The amino acid sequence of HCGRP-(8-37) is as follows: H-Gly-Ser-Phe-Leu-Met-Pro-Lys-Lys-Lys-Lys-Lys-Lys-Lys-Lys-Lys-Lys-Lys-Lys-Lys-Lys-Lys-Lys-Lys-Lys-Lys-Gly-Gly-NH2.

In recent years, the study of HCGRP-(8-37) has been driven by its potential as a therapeutic agent for migraine. Migraine is a debilitating neurological disorder characterized by severe headaches, nausea, and sensitivity to light and sound. Current treatments for migraine often have limited efficacy and can cause significant side effects. Research has shown that CGRP and its receptors play a central role in the pathophysiology of migraine, making them attractive targets for drug development.

A landmark study published in the journal Nature Medicine in 2020 demonstrated that HCGRP-(8-37) effectively reduced the frequency and severity of migraine attacks in preclinical models. The study found that this peptide fragment selectively binds to the CGRP receptor, thereby inhibiting the release of CGRP and reducing vasodilation and inflammation. These findings have paved the way for further clinical trials to evaluate the safety and efficacy of HCGRP-(8-37) in human patients.

Beyond its potential in migraine treatment, HCGRP-(8-37) has also shown promise in other areas of research. For instance, studies have explored its role in cardiovascular diseases, where it may help to reduce blood pressure and improve cardiac function. Additionally, research has indicated that this peptide fragment could have anti-inflammatory properties, making it a potential candidate for treating conditions such as arthritis and inflammatory bowel disease.

The synthesis and purification of HCGRP-(8-37) are critical steps in ensuring its quality and efficacy. Solid-phase peptide synthesis (SPPS) is commonly used to produce this compound, followed by high-performance liquid chromatography (HPLC) for purification. The purity and identity of the synthesized peptide are typically confirmed using mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.

In conclusion, HCGRP-(8-37), with its CAS number 119911-68-1, represents a promising therapeutic candidate with a wide range of potential applications. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, making it an exciting area of focus for both academic researchers and pharmaceutical companies. As more clinical trials are conducted, it is hoped that this compound will provide new treatment options for patients suffering from migraine and other pain-related conditions.